3-[2-(4-morpholinyl)-4-oxo-1,3-thiazol-5(4H)-ylidene]-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 3-(4-hydroxy-2-morpholin-4-yl-1,3-thiazol-5-yl)indol-2-one
• InChI: InChI=1S/C15H13N3O3S/c19-13-11(9-3-1-2-4-10(9)16-13)12-14(20)17-15(22-12)18-5-7-21-8-6-18/h1-4,20H,5-8H2
• InChI Key: HBNVSFVGZGDBDW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=C(S2)C3=C4C=CC=CC4=NC3=O)O
• Molecular Formula: C15H13N3O3S
• Molecular Weight: 315.3 g/mol

Description

3-[2-(4-morpholinyl)-4-oxo-1,3-thiazol-5(4H)-ylidene]-1,3-dihydro-2H-indol-2-one, also known as MITO-2, is a small molecule inhibitor that has shown promising results in scientific research. The compound has been studied for its potential use in cancer treatment, as well as its effects on cellular metabolism and mitochondrial function. In

Scientific Research Applications

3-[2-(4-morpholinyl)-4-oxo-1,3-thiazol-5(4H)-ylidene]-1,3-dihydro-2H-indol-2-one has been studied for its potential use in cancer treatment, specifically in targeting cancer cells with high mitochondrial activity. The compound has been shown to induce mitochondrial dysfunction and reduce ATP production in cancer cells, leading to cell death. Additionally, 3-[2-(4-morpholinyl)-4-oxo-1,3-thiazol-5(4H)-ylidene]-1,3-dihydro-2H-indol-2-one has been studied for its effects on cellular metabolism and mitochondrial function in non-cancerous cells. The compound has been shown to increase oxygen consumption and mitochondrial respiration, leading to improved cellular energy production.

Mechanism of Action

3-[2-(4-morpholinyl)-4-oxo-1,3-thiazol-5(4H)-ylidene]-1,3-dihydro-2H-indol-2-one acts as an inhibitor of mitochondrial complex II, also known as succinate dehydrogenase. The compound binds to the succinate binding site of the enzyme, preventing the conversion of succinate to fumarate in the tricarboxylic acid cycle. This leads to the accumulation of succinate and the inhibition of electron transport chain complex III, resulting in mitochondrial dysfunction and reduced ATP production.
Biochemical and Physiological Effects:
3-[2-(4-morpholinyl)-4-oxo-1,3-thiazol-5(4H)-ylidene]-1,3-dihydro-2H-indol-2-one has been shown to induce apoptosis in cancer cells, leading to cell death. The compound has also been shown to increase oxygen consumption and mitochondrial respiration in non-cancerous cells, leading to improved cellular energy production. Additionally, 3-[2-(4-morpholinyl)-4-oxo-1,3-thiazol-5(4H)-ylidene]-1,3-dihydro-2H-indol-2-one has been shown to reduce tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[2-(4-morpholinyl)-4-oxo-1,3-thiazol-5(4H)-ylidene]-1,3-dihydro-2H-indol-2-one in lab experiments is its specificity for mitochondrial complex II, allowing for targeted inhibition of this enzyme. Additionally, the compound has been shown to have low toxicity in non-cancerous cells, making it a promising candidate for cancer treatment. However, one limitation of using 3-[2-(4-morpholinyl)-4-oxo-1,3-thiazol-5(4H)-ylidene]-1,3-dihydro-2H-indol-2-one in lab experiments is its instability in aqueous solutions, requiring careful handling and storage.

Future Directions

There are several potential future directions for research on 3-[2-(4-morpholinyl)-4-oxo-1,3-thiazol-5(4H)-ylidene]-1,3-dihydro-2H-indol-2-one. One area of interest is the development of more stable analogs of the compound for improved handling and storage. Additionally, further studies are needed to fully understand the mechanism of action of 3-[2-(4-morpholinyl)-4-oxo-1,3-thiazol-5(4H)-ylidene]-1,3-dihydro-2H-indol-2-one and its effects on cellular metabolism and mitochondrial function. The compound may also have potential applications in other areas of research, such as neurodegenerative diseases and metabolic disorders.

Synthesis Methods

The synthesis of 3-[2-(4-morpholinyl)-4-oxo-1,3-thiazol-5(4H)-ylidene]-1,3-dihydro-2H-indol-2-one involves the reaction of 2-aminoindole with 2-bromo-4-morpholinylthiazole followed by the addition of triethylamine and 1,3-dioxolane. The resulting product is then purified through column chromatography to obtain the final compound. The synthesis method has been optimized for high yield and purity, making it suitable for large-scale production.